Cas no 670253-59-5 (3-Amino-1-(1-pyrrolidinyl)-1-propanone Hydrochloride)

• Product Name: 3-Amino-1-(1-pyrrolidinyl)-1-propanone Hydrochloride
• CAS No: 670253-59-5
• MF: C₇H₁₅ClN₂O
• MW: 178.659800767899
• MDL: MFCD07366746
• CID: 502452
• PubChem ID: 21949222
• Update Time: 2025-10-18

3-Amino-1-(1-pyrrolidinyl)-1-propanone Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,3-amino-1-(1-pyrrolidinyl)-, hydrochloride (1:1)
• 3-Amino-1-(1-pyrrolidinyl)-1-propanone hydrochloride
• 3-amino-1-pyrrolidin-1-ylpropan-1-one,hydrochloride
• 3-amino-1-pyrrolidin-1-yl-propan-1-one
• 3-Amino-1-pyrrolidin-1-yl-propan-1-onehydrochloride
• 3-Amino-1-pyrrolidin-1-ylpropan-1-one hydrochloride
• 1-Propanone,3-amino-1-(1-pyrrolidinyl)-,hydrochloride(1:1)
• (3-oxo-3-pyrrolidin-1-ylpropyl)amine hydrochloride
• FS-5348
• Z1449745387
• 3-amino-1-pyrrolidin-1-yl-propan-1-one hydrochloride
• 3-amino-1-pyrrolidin-1-yl-propan-1-one hcl
• A835613
• EN300-30243
• SY064194
• CFTPINJPOZAGCI-UHFFFAOYSA-N
• AKOS015848159
• 3-Amino-1-(1-pyrrolidinyl)-1-propanonehydrochloride
• 3-AMINO-1-(1-PYRROLIDINYL)-1-PROPANONE HCL
• SCHEMBL856723
• 3-Amino-1-(pyrrolidin-1-yl)propan-1-one--hydrogen chloride (1/1)
• [3-oxo-3-(1-pyrrolidinyl)propyl]amine hydrochloride
• MFCD07366746
• CS-0434850
• DTXSID50620616
• 3-Amino-1-pyrrolidin-1-yl-propan-1-one x HCl
• 3-amino-1-(pyrrolidin-1-yl)propan-1-onehydrochloride
• 3-amino-1-(pyrrolidin-1-yl)propan-1-one hydrochloride
• 3-Oxo-3-(1-pyrrolidinyl)-1-propanamine hydrochloride
• 3-amino-1-pyrrolidin-1-ylpropan-1-one;hydrochloride
• FT-0681461
• 670253-59-5
• C78391
• 3-Amino-1-(1-pyrrolidinyl)-1-propanone Hydrochloride

• MDL： MFCD07366746
• Inchi： 1S/C7H14N2O.ClH/c8-4-3-7(10)9-5-1-2-6-9;/h1-6,8H2;1H
• InChI Key： CFTPINJPOZAGCI-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCN)N1CCCC1

Computed Properties

• Exact Mass: 178.08700
• Monoisotopic Mass: 178.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2

Experimental Properties

• Melting Point: 161-164°C
• Boiling Point: 319.2°C at 760 mmHg
• Flash Point: 146.8°C
• PSA: 46.33000
• LogP: 1.39780

3-Amino-1-(1-pyrrolidinyl)-1-propanone Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-1-(1-pyrrolidinyl)-1-propanone Hydrochloride

Comprehensive Overview of 3-Amino-1-(1-pyrrolidinyl)-1-propanone Hydrochloride (CAS No. 670253-59-5)

3-Amino-1-(1-pyrrolidinyl)-1-propanone Hydrochloride (CAS No. 670253-59-5) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, often referred to by its systematic name or CAS number, has garnered attention due to its unique structural properties and potential utility in drug development. The pyrrolidine moiety and amino functional group make it a versatile intermediate for synthesizing bioactive molecules, particularly in neurological and metabolic studies.

In recent years, the demand for 3-Amino-1-(1-pyrrolidinyl)-1-propanone Hydrochloride has increased, driven by its role in exploring novel therapeutic agents. Researchers are particularly interested in its potential as a precursor for central nervous system (CNS) targeting compounds. The compound’s hydrochloride salt form enhances its solubility, making it suitable for in vitro and in vivo studies. This aligns with current trends in precision medicine and drug discovery, where solubility and bioavailability are critical factors.

The synthesis of CAS No. 670253-59-5 involves multi-step organic reactions, often starting from pyrrolidine derivatives and propanone precursors. Its purity and stability are rigorously tested using advanced analytical techniques such as HPLC, NMR, and mass spectrometry. These quality control measures ensure its reliability for high-value research applications. The compound’s molecular weight and structural formula are frequently searched topics, reflecting the scientific community’s focus on detailed characterization.

From an industrial perspective, 3-Amino-1-(1-pyrrolidinyl)-1-propanone Hydrochloride is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce this compound, reducing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Such advancements make the compound a subject of interest in academic publications and patent filings.

Another area of interest is the compound’s potential role in neuropharmacology. Its structural similarity to certain neurotransmitter analogs has led to investigations into its effects on receptor binding and enzyme inhibition. These studies are part of broader efforts to address neurological disorders, a hot topic in medical research. Searches for terms like "CNS drug intermediates" and "pyrrolidine derivatives in medicine" highlight the public’s growing curiosity about such applications.

In summary, 3-Amino-1-(1-pyrrolidinyl)-1-propanone Hydrochloride (CAS No. 670253-59-5) is a compound of significant scientific and industrial relevance. Its applications span pharmaceutical synthesis, neuropharmacology, and sustainable chemistry, making it a focal point for researchers and manufacturers alike. As the demand for specialty chemicals grows, this compound will likely remain a key player in advancing drug discovery and material science.